Cas no 664311-36-8 (Cyclopropanecarboxamide, 2,2-dichloro-1-methyl-N-2-thiazolyl- (9CI))

• Product Name: Cyclopropanecarboxamide, 2,2-dichloro-1-methyl-N-2-thiazolyl- (9CI)
• CAS No: 664311-36-8
• MF: C₈H₈Cl₂N₂OS
• MW: 251.132918357849
• CID: 873442
• Update Time: 2024-03-05

Cyclopropanecarboxamide, 2,2-dichloro-1-methyl-N-2-thiazolyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,2-Dichloro-1-methyl-N-(1,3-thiazol-2-yl)cyclopropanecarboxamide
• Cyclopropanecarboxamide, 2,2-dichloro-1-methyl-N-2-thiazolyl- (9CI)
• Cyclopropanecarboxamide, 2,2-dichloro-1-methyl-N-2-thiazolyl-

• Inchi： 1S/C8H8Cl2N2OS/c1-7(4-8(7,9)10)5(13)12-6-11-2-3-14-6/h2-3H,4H2,1H3,(H,11,12,13)
• InChI Key： GLJZLKVEOGDGQU-UHFFFAOYSA-N
• SMILES： C1(C)(C(NC2=NC=CS2)=O)CC1(Cl)Cl

Computed Properties

• Exact Mass: 249.973
• Monoisotopic Mass: 249.973
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• pka: 8.58±0.70(Predicted)